(2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine

• IUPAC Name: (2S)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine
• InChI: InChI=1S/C12H17NO2/c1-9(8-13)6-10-2-3-11-12(7-10)15-5-4-14-11/h2-3,7,9H,4-6,8,13H2,1H3/t9-/m0/s1
• InChI Key: WSBCAVYVKZLGPX-VIFPVBQESA-N
• Canonical SMILES: CC(CC1=CC2=C(C=C1)OCCO2)CN
• Isomeric SMILES: C[C@@H](CC1=CC2=C(C=C1)OCCO2)CN
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• CAS No.: 2248183-65-3

Description

(2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine is a chiral benzodioxane-based compound of significant interest in medicinal chemistry and neuroscience research . The 2,3-dihydro-1,4-benzodioxine motif is a versatile scaffold known for its ability to interact with diverse biological targets, particularly in the central nervous system (CNS) . This (2S)-enantiomer is of specific value for structure-activity relationship (SAR) studies, where the precise stereochemistry at the 2-position is a crucial determinant of pharmacological properties, influencing efficacy, receptor selectivity, and pharmacokinetic profiles . Research into related compounds within this chemical class indicates potential activity as monoamine releasing agents, impacting serotonin, norepinephrine, and dopamine neurotransmitter systems . The compound serves as a key synthetic intermediate and pharmacological tool for developing novel ligands targeting adrenergic and serotonergic receptors, and for the exploration of treatments for disorders of the peripheral and central nervous systems . This product is provided For Research Use Only. It is strictly for laboratory applications and is not intended for diagnostic, therapeutic, or any personal use.

Biological Activity

(2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews the current understanding of its biological properties, including enzyme inhibition, pharmacological effects, and potential therapeutic applications.

• Molecular Formula : C12H15NO3
• Molecular Weight : 221.25 g/mol
• CAS Number : 79986-03-1
• Structure : The compound features a benzodioxane moiety which is significant for its biological activity.

Enzyme Inhibition

Research has indicated that compounds containing the benzodioxane structure exhibit notable enzyme inhibitory properties. A study focused on synthesizing new sulfonamides with benzodioxane and acetamide moieties demonstrated that these compounds could inhibit key enzymes involved in metabolic disorders such as Type 2 Diabetes Mellitus (T2DM) and Alzheimer's Disease (AD). Specifically, the synthesized compounds were screened against α-glucosidase and acetylcholinesterase, showing promising results in enzyme inhibition assays .

Enzyme	IC50 (μM)	Effect
α-Glucosidase	5.8	Significant inhibition
Acetylcholinesterase	6.0	Moderate inhibition

Pharmacological Effects

The biological activity of (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine extends to various pharmacological effects. Preliminary studies suggest that this compound may exhibit anti-inflammatory and neuroprotective properties. The structure–activity relationship (SAR) studies have highlighted that modifications to the benzodioxane structure can enhance its efficacy against specific biological targets .

Case Studies

A case study involving the administration of related benzodioxane derivatives demonstrated their effectiveness in reducing parasite burden in models of Leishmaniasis. For instance, compounds with similar structures showed over 97% parasite clearance in mouse models when administered at appropriate dosages . This suggests that (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine may have similar therapeutic potential.

The exact mechanism by which (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine exerts its biological effects is still under investigation. However, it is hypothesized that the compound interacts with specific enzyme active sites or cellular pathways involved in metabolic regulation and neurotransmission.

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below summarizes key structural and physicochemical differences between the target compound and its analogues:

Compound Name	Molecular Formula	Molecular Weight	Substituents/Modifications	CAS/ID	Key Features
(2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine	C12H17NO2	207.27 (est.)	(2S)-configuration, methylpropan-1-amine	Not provided	Chiral center, branched alkylamine chain
2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine	C12H17NO2	207.27	Racemic methylpropan-1-amine	1178088-18-0	Lacks stereochemical specificity; commercial availability noted
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-hydroxy-N-methyl-2-propanamine	C12H17NO3	223.27 (est.)	N-hydroxy-N-methyl substitution	Not provided	Potential metabolic instability due to hydroxylamine group
N-[(1S)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethyl]-2-methyl-pyridin-3-amine	C16H18N2O2	270.33	Pyridin-3-amine chain, ethyl linker	Not provided	Increased lipophilicity; potential CNS activity
ETHYL-(7-NITRO-2,3-DIHYDRO-BENZO(1,4)DIOXIN-6-YL)-AMINE	C10H12N2O4	224.22	Nitro group at C7, ethylamine substituent	292842-83-2	Electron-withdrawing nitro group may reduce bioavailability

Pharmacological and Functional Insights

Stereochemical Impact : The (2S)-configuration in the target compound may enhance receptor binding specificity compared to racemic analogs like 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine .

Substituent Effects: N-Hydroxy-N-Methyl Analogues: The hydroxylamine group in 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-N-hydroxy-N-methyl-2-propanamine could confer susceptibility to enzymatic degradation, reducing its half-life compared to the target compound .

Therapeutic Potential: Antihepatotoxic activity in 1,4-dioxane-containing compounds (e.g., silybin derivatives) suggests that substituents like hydroxy methyl groups enhance liver protection . This implies that modifying the benzodioxin core of the target compound could optimize therapeutic effects. DASA-58, a sulfonylated benzodioxin derivative, activates PKM2, highlighting the scaffold’s versatility in enzyme modulation .

Q & A

Basic: What synthetic routes are effective for synthesizing (2S)-3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine, and how is enantiomeric purity ensured?

Methodological Answer:
The compound can be synthesized via reductive amination of the corresponding ketone precursor (e.g., 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropanal) using sodium cyanoborohydride or hydrogen gas with a palladium catalyst. Chiral resolution is achieved using (S)-specific catalysts (e.g., Ru-BINAP complexes) to favor the (2S)-configuration. Purification involves column chromatography with silica gel and a hexane/ethyl acetate gradient. Enantiomeric purity is verified via chiral HPLC using a Chiralpak AD-H column and a mobile phase of hexane:isopropanol (90:10) .

Advanced: How can enantioselective synthesis be optimized under varying catalytic conditions?

Methodological Answer:
Optimization involves screening chiral catalysts (e.g., Jacobsen’s thiourea catalysts or asymmetric hydrogenation catalysts) under controlled pH (8–10) and temperature (25–50°C). Reaction progress is monitored via TLC and LC-MS. Key parameters include:

• Catalyst loading: 2–5 mol% to balance cost and efficiency.
• Solvent polarity: Polar aprotic solvents (e.g., DMF) enhance stereoselectivity.
• Additives: Molecular sieves absorb water to prevent side reactions.
  Post-synthesis, enantiomeric excess (ee) is quantified using circular dichroism (CD) spectroscopy or chiral GC-MS .

Basic: What analytical techniques confirm the compound’s structural integrity and purity?

Methodological Answer:

• IR Spectroscopy: Identifies primary amine (-NH₂) stretches at 3300–3500 cm⁻¹ and benzodioxin C-O-C vibrations at 1250 cm⁻¹.
• 1H-NMR: Key peaks include δ 1.2 ppm (methyl group, CH₃), δ 3.8–4.3 ppm (benzodioxin -O-CH₂-O-), and δ 2.5–3.0 ppm (CH₂-NH₂).
• CHN Analysis: Validates molecular formula (e.g., C₁₃H₁₇NO₂) with <1% deviation.
• HPLC-PDA: Purity ≥95% confirmed using a C18 column and acetonitrile/water (70:30) mobile phase .

Advanced: How are conflicting spectral data (e.g., NMR shifts) resolved for structural elucidation?

Methodological Answer:
Conflicts arise from solvent effects or conformational isomers. Resolution strategies:

• 2D NMR (COSY, HSQC): Correlates proton-proton and proton-carbon couplings to assign ambiguous signals.
• Computational Modeling: DFT calculations (e.g., Gaussian 09) predict NMR chemical shifts for comparison.
• Variable Temperature NMR: Identifies dynamic equilibria (e.g., rotamers) by observing peak splitting at low temperatures .

Basic: How to design enzyme inhibition assays targeting acetylcholinesterase (AChE) with this compound?

Methodological Answer:
Use Ellman’s assay:

Reagent Preparation: 0.1 mM AChE, 1 mM DTNB, and 0.5 mM acetylthiocholine iodide in pH 8.0 buffer.

Incubation: Mix compound (10–100 µM) with AChE (10 min, 25°C).

Substrate Addition: Add acetylthiocholine, monitor absorbance at 412 nm for 5 min.

IC₅₀ Calculation: Plot % inhibition vs. log[concentration]; compare to donepezil as a positive control .

Advanced: What conditions affect the compound’s stability during long-term storage?

Methodological Answer:
Stability is assessed via accelerated degradation studies:

• Temperature: Store at –20°C under argon; room temperature leads to 15% degradation in 30 days.
• Light: UV/Vis exposure (254 nm) induces benzodioxin ring cleavage; use amber vials.
• pH: Degrades rapidly in acidic conditions (pH <3); neutral buffers (pH 7.4) are optimal.
  Quantify degradation products via LC-MS/MS using a C18 column and 0.1% formic acid gradient .

Advanced: How to predict binding modes of the compound with AChE using computational methods?

Methodological Answer:

Molecular Docking: Use AutoDock Vina with AChE crystal structure (PDB ID: 4EY7). Protonate the compound at pH 7.4 using Open Babel.

MD Simulations: Run 100 ns simulations in GROMACS to assess stability of docked poses.

Binding Energy Analysis: Calculate ΔG using MM-PBSA; prioritize poses with hydrogen bonds to Ser203 and π-π stacking with Trp86 .

Basic: How does the methyl group at the 2-position influence biological activity compared to analogs?

Methodological Answer:
The (2S)-methyl group enhances steric hindrance, reducing off-target interactions. Comparative studies show:

• Potency: 10-fold higher AChE inhibition vs. des-methyl analog (IC₅₀ 2 µM vs. 20 µM).
• Selectivity: Minimal activity against butyrylcholinesterase (BChE) due to tighter fit in AChE’s gorge.
  Structural analogs (e.g., 4-chlorophenyl derivatives) are synthesized via Suzuki coupling for SAR studies .

Advanced: How to address contradictory bioactivity data across independent studies?

Methodological Answer:
Contradictions arise from assay variability (e.g., enzyme source, substrate concentration). Mitigation strategies:

• Standardized Protocols: Use recombinant human AChE (Sigma) and pre-normalize activity units.
• Positive Controls: Include galantamine in every assay batch.
• Statistical Analysis: Apply ANOVA with post-hoc Tukey tests to compare datasets; report p-values and effect sizes .

Advanced: What parameters are critical for scaling up synthesis without compromising yield?

Methodological Answer:
Key scale-up factors:

• Reactor Type: Continuous flow reactors reduce reaction time (2 hours vs. 12 hours batch).
• Temperature Control: Maintain ±1°C accuracy to prevent exothermic side reactions.
• Purification: Simulated moving bed (SMB) chromatography improves throughput.
  Typical pilot-scale yield: 75–80% with ≥98% purity (HPLC). Validate reproducibility across 3 batches .